Cas no 1805065-83-1 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
• CAS No: 1805065-83-1
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890500
• Update Time: 2025-10-31

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)6-3-5(8(11)12)7(4-13)14-9(6)15/h3,8H,2,4,13H2,1H3,(H,14,15)
• InChI Key： RNODDZDPIHOWIG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(NC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate, with the CAS number 1805065-83-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including an amino group, a difluoromethyl group, and a hydroxyl group. The presence of these groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The synthesis of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate involves a series of intricate organic reactions. Researchers have employed methods such as Stille coupling, Suzuki-Miyaura coupling, and HWE (HWE) reaction to construct the pyridine ring and introduce the necessary substituents. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for further studies.

Recent studies have highlighted the biological activity of this compound. In particular, it has shown promise as a potential antimicrobial agent, with activity against a range of bacterial and fungal strains. The hydroxyl group on the pyridine ring is believed to play a critical role in its interactions with microbial membranes, disrupting their integrity and leading to cell death. Additionally, the amino group may contribute to its ability to bind to specific proteins, enhancing its bioavailability and efficacy.

In terms of chemical properties, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate exhibits interesting behavior under various conditions. For instance, its solubility in polar solvents such as water and methanol is significantly higher than in non-polar solvents like hexane. This property makes it suitable for use in aqueous-based formulations or as a component in emulsions. Furthermore, the compound demonstrates moderate thermal stability, with decomposition occurring at temperatures above 200°C.

The structural complexity of this compound also lends itself to applications in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and nanoparticles. The amino and hydroxyl groups can serve as reactive sites for polymerization or cross-linking reactions, potentially leading to materials with tailored mechanical and electronic properties.

One of the most exciting developments involving Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate is its potential role in drug delivery systems. Its ability to form stable complexes with metal ions such as zinc and copper has been exploited to create nanocarriers for targeted drug delivery. These carriers can encapsulate therapeutic agents and release them at specific sites within the body, minimizing side effects and enhancing treatment efficacy.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate (CAS No: 1805065-83-1) is a multifaceted compound with a wide range of potential applications. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.